2-[2-(3,5-Diiminopyrazolidin-4-ylidene)hydrazinyl]benzoic acid

• IUPAC Name: 2-[(3,5-diamino-1H-pyrazol-4-yl)diazenyl]benzoic acid
• InChI: InChI=1S/C10H10N6O2/c11-8-7(9(12)16-15-8)14-13-6-4-2-1-3-5(6)10(17)18/h1-4H,(H,17,18)(H5,11,12,15,16)
• InChI Key: OSFJVKMQBRMWJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)N=NC2=C(NN=C2N)N
• Molecular Formula: C10H10N6O2
• Molecular Weight: 246.23 g/mol

Description

2-[2-(3,5-Diiminopyrazolidin-4-ylidene)hydrazinyl]benzoic acid is a chemical compound with the molecular formula C10H10N6O2 and a molecular weight of 246.23. It is also known by the synonym TOSLAB 300238.

Scientific Research Applications

Organotin(IV) Complexes and Antiproliferative Activity

Organotin(IV) complexes derived from hydrazinylbenzoic acid compounds have demonstrated significant in vitro antiproliferative activity against human colorectal carcinoma (HCT116) and human hepatocellular carcinoma (HEPG2) cell lines. These findings highlight the potential for these complexes in cancer research and therapy due to their high efficacy in inhibiting tumor cell growth. The antiproliferative activity of these compounds suggests they could be valuable in developing new cancer treatments, emphasizing the importance of organotin(IV) complexes in medicinal chemistry (Mahmudov et al., 2014).

Synthesis of Novel Compounds

The chemical versatility of hydrazinylbenzoic acid derivatives allows for the synthesis of a wide range of novel compounds with potential applications in pharmaceuticals and materials science. This includes the creation of new benzothiazole pyrimidine derivatives with notable antibacterial and antifungal activity, demonstrating the role of these compounds in developing new antimicrobial agents. Such research contributes to addressing the growing concern over antibiotic resistance and the need for new, effective antimicrobial compounds (Maddila et al., 2016).

Antimicrobial Activity

The development of benzothiazole derivatives from hydrazinylbenzoic acid components has shown promising results in antimicrobial activity studies. These compounds exhibit excellent in vitro antibacterial and antifungal activity, surpassing standard drugs in some cases. This highlights the potential of hydrazinylbenzoic acid derivatives in creating new antimicrobial treatments, offering solutions to combat resistant strains of bacteria and fungi and contributing significantly to the field of infectious disease research (Maddila et al., 2016).

Catalytic Applications

The catalytic properties of arylhydrazones of benzoic acid and their organotin(IV) complexes have been explored, showing effectiveness in promoting various chemical reactions. This includes the nitroaldol reaction, where these complexes act as homogeneous catalysts, offering good yields and diastereoselectivities. Such studies underscore the utility of hydrazinylbenzoic acid derivatives in synthetic organic chemistry, providing efficient catalysts for organic synthesis and transformation processes (Gurbanov et al., 2017).